Cas no 52628-64-5 (Prednisolone 17-acetate)

• Product Name: Prednisolone 17-acetate
• CAS No: 52628-64-5
• MF: C₂₃H₃₀O₆
• MW: 402.480707645416
• CID: 2190788
• PubChem ID: 135233
• Update Time: 2025-04-21

Prednisolone 17-acetate Chemical and Physical Properties

Names and Identifiers

• Prednisolone 17-acetate
• Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-11,21-dihydroxy-, (11b)-
• [(8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate
• SCHEMBL5014907
• (11beta)-17-(Acetyloxy)-11,21-dihydroxypregna-1,4-diene-3,20-dione
• 11,21-Dihydroxy-3,20-dioxopregna-1,4-dien-17-yl acetate
• 52628-64-5
• Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-11,21-dihydroxy-, (11beta)-
• DTXSID40967062

• Inchi： 1S/C23H30O6/c1-13(25)29-23(19(28)12-24)9-7-17-16-5-4-14-10-15(26)6-8-21(14,2)20(16)18(27)11-22(17,23)3/h6,8,10,16-18,20,24,27H,4-5,7,9,11-12H2,1-3H3/t16-,17-,18-,20+,21-,22-,23-/m0/s1
• InChI Key： YCEQGEMYOUCHON-JZYPGELDSA-N
• SMILES： O(C(C)=O)[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 402.20423867Da
• Monoisotopic Mass: 402.20423867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų